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Compound of Interest

Compound Name: Diiodogermane

CAS No.: 13573-08-5

Cat. No.: B084338

Get Quote

Executive Summary: The Germylene Advantage
In the realm of Group 14 chemistry, germanium(II) dihalides—often referred to as germylenes

—are critical intermediates for synthesizing organogermanium pharmacophores and

semiconductor nanomaterials.[1][2] While Germanium Dichloride (

) is the historical standard, Diiodogermane (

) has emerged as a superior alternative for specific high-value applications.

This guide objectively compares

against its analogs (

,

,

), highlighting its unique layered crystal structure, enhanced solubility, and superior reactivity in
oxidative addition reactions—a key step in synthesizing bioactive organogermanes.
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Comparative Physicochemical Profile
The utility of dihalogermanes is dictated by their stability, structural phase, and Lewis acidity.

stands out due to its monomeric character in solution and unique solid-state packing.

Table 1: Physical and Chemical Properties of
Germanium(II) Halides

Property

Diiodogermane

(

)

Germanium

Dichloride (

)

Germanium

Dibromide (

)

Germanium

Difluoride (

)

Appearance
Yellow-orange

crystalline solid

White to pale

yellow solid

Yellow/Orange

solid
White solid

Crystal Structure

Layered (

type); van der

Waals interlayers

Polymeric chains

(anhydrous);

Molecular

adducts

(dioxane)

Polymeric /

Distorted

rhombohedral

Polymeric chains

Melting Point

428°C

(sublimes/dec

>550°C)

Dec. >110°C

(dioxane

complex)

144°C

(decomposes)
111°C

Solubility

Soluble in

organic solvents

(toluene, THF)

Poor

(anhydrous);

Soluble as

complex

Moderate Poor

Reactivity Mode

Facile Oxidative

Addition (weak

Ge-I bond)

Lewis Acid /

Insertion (often

requires

complexation)

Intermediate
Strong Lewis

Acid

Key Application

Nanowire

growth,

Organogermane

synthesis

Precursor for

Ge(IV) chlorides,

Thin films

Specialized

synthesis

Fluorination

reagent
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Critical Insight: Unlike

, which forms insoluble polymeric chains requiring stabilizing ligands (like 1,4-dioxane) to
become usable,

possesses a layered structure with weak van der Waals forces. This allows it to be exfoliated or
dissolved more readily in non-polar solvents, increasing its bioavailability in reaction mixtures.

Synthetic Pathways & Protocols
High-purity

is essential for semiconductor and medicinal applications. Below are the two primary validated
protocols.

Protocol A: Direct High-Temperature Synthesis (Crystal
Growth)
Best for: Semiconductor applications, high-purity requirements.

Principle: Chemical Vapor Transport (CVT) using a temperature gradient to drive the reaction

between elemental Germanium and Iodine.

Workflow Diagram:

Raw Materials:
Ge Powder (99.999%) + I2 Beads

Vacuum Sealing
(Quartz Ampoule, <10^-3 Pa)

Stoichiometric Mix Heating Cycle
600°C for 200h

Vapor Transport Cooling Gradient
1°C/min to RT

Crystallization Product:
Yellow GeI2 Crystals

Harvest (Inert Atm)

Click to download full resolution via product page

Figure 1: Workflow for the direct synthesis of high-purity GeI2 crystals via chemical vapor

transport.

Step-by-Step Protocol:

Preparation: In a glovebox (

ppm), weigh stoichiometric amounts of Ge powder and
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beads.

Sealing: Transfer to a quartz ampoule. Evacuate to high vacuum (

Pa) and flame-seal.

Reaction: Place the ampoule in a tube furnace. Heat to 600°C at a rate of 5°C/min.[2] Hold

for 200 hours.

Harvesting: Cool slowly (1°C/min) to promote large crystal growth. Open the ampoule inside

an inert atmosphere glovebox to retrieve yellow

platelets.

Protocol B: Wet Chemical Reduction (Laboratory Scale)
Best for: Synthetic organic chemistry precursors.

Reaction:

Dissolve

in concentrated hydriodic acid (HI).

Add 50% hypophosphorous acid (

) dropwise under stirring.

Heat the solution to 60-80°C until the color shifts and precipitation occurs.

Cool, filter the precipitate under Argon, and wash with dilute HI followed by petroleum ether.

Vacuum dry to obtain

powder.

Reactivity & Performance in Drug Discovery
In drug development, germanium is often incorporated to modulate lipophilicity and metabolic

stability (e.g., Spirogermanium).
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acts as a superior "germylene" transfer agent compared to

.

Mechanism: Oxidative Addition
The primary utility of

is its ability to insert into Carbon-Halogen bonds (C-X) to form organogermanium(IV) species.

Why

outperforms

:

Bond Energy: The Ge-I bond is weaker than Ge-Cl, making the resulting intermediates more

susceptible to further functionalization (e.g., hydrolysis to sesquioxides).

Ambiphilicity:

has a lone pair (nucleophilic) and an empty p-orbital (electrophilic). This dual nature
accelerates insertion into alkyl halides (

).

Pathway Diagram:
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Figure 2: Mechanistic pathway for the oxidative insertion of GeI2 into alkyl halides, a critical

step in synthesizing organogermanium therapeutics.

Experimental Validation: Synthesis of
Alkyltriiodogermanes
Target: Synthesis of

intermediates for biologically active sesquioxides.

Setup: Flame-dried Schlenk flask,

atmosphere.

Reagents: Suspend

(1.0 eq) in dry toluene. Add Alkyl Iodide (
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, 1.1 eq).

Condition: Reflux at 110°C for 12-24 hours.

Observation: The yellow suspension of

clears as it dissolves and reacts to form the liquid/soluble

species.

Analytics: Monitor by

NMR. The disappearance of the

alpha-proton signal and appearance of a downfield shifted signal confirms insertion.

Safety & Handling (The "Self-Validating" Protocol)
Germanium dihalides are prone to hydrolysis and oxidation. A "self-validating" handling system

uses color change as an indicator of integrity.

Visual Indicator:

is bright yellow. Upon oxidation or hydrolysis (formation of

or

), it turns white/colorless.

Storage: Must be stored in a glovebox or under vacuum.

Toxicity: While inorganic Ge is generally low toxicity, dihalides hydrolyze to release HX (HI,

HCl). Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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